Cas no 1005-88-5 (3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione)

• Product Name: 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione
• CAS No: 1005-88-5
• MF: C₆H₁₁N₃O₂
• MW: 157.170440912247
• MDL: MFCD04612076
• CID: 155660
• Update Time: 2025-10-28

3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione
• 3-Amino-5-ethyl-5-methyl-imidazolidine-2,4-dione
• 2,4-Imidazolidinedione,3-amino-5-ethyl-5-methyl-
• (5R)-3-amino-5-ethyl-5-methylimidazolidine-2,4-dione
• (5S)-3-amino-5-ethyl-5-methylimidazolidine-2,4-dione

• MDL： MFCD04612076
• Inchi： 1S/C6H11N3O2/c1-3-6(2)4(10)9(7)5(11)8-6/h3,7H2,1-2H3,(H,8,11)
• InChI Key： PXVDMBBBYFDCPO-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CC)NC(N1N)=O

Computed Properties

• Exact Mass: 157.08523
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 75.43

3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione

3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione (CAS No. 1005-88-5): An Overview of Its Structure, Properties, and Applications

3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione (CAS No. 1005-88-5) is a versatile compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as AEME, is a derivative of imidazolidine and has gained significant attention due to its potential in various scientific and industrial contexts.

The molecular formula of 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione is C₇H₁₃N₃O₂, and its molecular weight is approximately 167.19 g/mol. The compound features a six-membered imidazolidine ring with an amino group, an ethyl group, and a methyl group attached to the ring. This unique structure confers the compound with several interesting properties that make it valuable in various applications.

In terms of physical properties, 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione is a white crystalline solid at room temperature. It is soluble in water and several organic solvents, including ethanol and dimethyl sulfoxide (DMSO). The solubility of this compound in different solvents can be influenced by factors such as temperature and pH, making it suitable for use in a variety of experimental conditions.

The chemical stability of 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione is another important aspect to consider. The compound is stable under normal laboratory conditions but can undergo degradation when exposed to strong acids or bases. Additionally, it is resistant to oxidation and can be stored for extended periods without significant loss of quality.

In the field of medicinal chemistry, 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione has shown promise as a potential therapeutic agent. Recent studies have explored its biological activities and potential applications in drug development. For instance, research has demonstrated that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that AEME could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione has also been investigated for its potential neuroprotective properties. Studies have shown that this compound can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of intracellular signaling pathways that are crucial for maintaining neuronal health.

In addition to its biological activities, AEME has found applications in the development of new materials and formulations. Its ability to form stable complexes with metal ions makes it useful in the synthesis of coordination compounds with potential uses in catalysis and materials science. For example, researchers have explored the use of AEME-based complexes as catalysts for various organic reactions, demonstrating their efficiency and selectivity in promoting specific transformations.

The synthetic methods for preparing 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione have been well-documented in the literature. One common approach involves the reaction of 1-aminoethanone with ethyl acetoacetate followed by cyclization under appropriate conditions. This method provides a high yield of the desired product with good purity. Alternative synthetic routes have also been developed to optimize the process parameters and improve scalability for industrial production.

Safety considerations are an essential aspect when working with any chemical compound. While AEME is generally considered safe under normal handling conditions, it is important to follow standard laboratory safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area, and disposing of waste materials according to local regulations.

In conclusion, 3-Amino-5-ethyl-5-methylimidazolidine-2,4-dione (CAS No. 1005-88-5) is a multifaceted compound with a rich array of properties and applications. Its unique chemical structure makes it suitable for use in various scientific research areas, from medicinal chemistry to materials science. As ongoing research continues to uncover new insights into its biological activities and potential therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative solutions for unmet medical needs.